1-(2-Methylmorpholin-4-yl)-2-pyrazol-1-ylpropan-1-one

• IUPAC Name: 1-(2-methylmorpholin-4-yl)-2-pyrazol-1-ylpropan-1-one
• InChI: InChI=1S/C11H17N3O2/c1-9-8-13(6-7-16-9)11(15)10(2)14-5-3-4-12-14/h3-5,9-10H,6-8H2,1-2H3
• InChI Key: WWVXEMURCFFALL-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCO1)C(=O)C(C)N2C=CC=N2
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol

Description

1-(2-Methylmorpholin-4-yl)-2-pyrazol-1-ylpropan-1-one, also known as MPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MPP is a synthetic compound that belongs to the class of pyrazolones, which are known for their anti-inflammatory and analgesic properties. In

Mechanism of Action

The mechanism of action of 1-(2-Methylmorpholin-4-yl)-2-pyrazol-1-ylpropan-1-one is not fully understood, but it has been proposed that it acts by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins, which are known to play a role in inflammation and pain. This compound has also been found to selectively bind to cancer cells, which may be due to its chemical structure and the presence of functional groups that allow for specific interactions with cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit anti-inflammatory and analgesic effects in various animal models, indicating its potential use as a drug for the treatment of pain and inflammation. It has also been found to selectively bind to cancer cells, suggesting its potential use as a diagnostic tool for cancer. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

1-(2-Methylmorpholin-4-yl)-2-pyrazol-1-ylpropan-1-one has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified, making it readily available for use in research studies. It has also been reported to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. However, the limitations of this compound include its limited solubility in water, which may affect its bioavailability and the need for further research to fully understand its mechanism of action and physiological effects.

Future Directions

There are several future directions for the study of 1-(2-Methylmorpholin-4-yl)-2-pyrazol-1-ylpropan-1-one. One potential direction is the development of new drugs for the treatment of pain and inflammation based on the anti-inflammatory and analgesic properties of this compound. Another potential direction is the use of this compound as a diagnostic tool for cancer, as it has been found to selectively bind to cancer cells. Furthermore, the synthesis of other pyrazolone derivatives using this compound as a starting material may lead to the development of new compounds with potential applications in various fields. Finally, further research is needed to fully understand the mechanism of action and physiological effects of this compound, which may lead to the development of new drugs and diagnostic tools.

Synthesis Methods

The synthesis of 1-(2-Methylmorpholin-4-yl)-2-pyrazol-1-ylpropan-1-one involves the reaction of 2-methyl-4-chloromorpholine with 1-pyrazol-1-ylpropan-1-one in the presence of a base, such as potassium carbonate or sodium hydroxide. The resulting product is then purified through recrystallization to obtain pure this compound. This synthesis method has been reported in various research articles and is considered reliable.

Scientific Research Applications

1-(2-Methylmorpholin-4-yl)-2-pyrazol-1-ylpropan-1-one has been found to have potential applications in various scientific research studies. It has been reported to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. This compound has also been studied for its potential use as a diagnostic tool for cancer, as it has been found to selectively bind to cancer cells. Furthermore, this compound has been used in the synthesis of other compounds, such as pyrazolone derivatives, which have been studied for their potential applications in various fields, including medicine, agriculture, and materials science.